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Compound of Interest

Compound Name: Gp100 (25-33), human TFA

Cat. No.: B8085429

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Gp100 (25-33), human TFA. The following
procedures are designed to ensure the safe handling, use, and disposal of this synthetic
peptide, which is supplied as a trifluoroacetic acid (TFA) salt.

Hazard Identification and Mitigation:

Gp100 (25-33), human TFA, is a synthetic peptide. The primary hazard associated with this
product is the presence of residual Trifluoroacetic acid (TFA), a strong corrosive acid.[1][2]
Direct contact with TFA can cause severe skin and eye burns, and inhalation of its vapors can
lead to respiratory tract irritation.[3][4][5] The peptide itself, like many fine chemical powders,
can be an irritant upon inhalation or contact.[6] Therefore, adherence to the following personal
protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to minimize exposure and ensure personal safety when handling
Gp100 (25-33), human TFA, particularly in its lyophilized powder form.[6]
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PPE Category Item Specifications and Use
Must be ANSI Z87.1 compliant
) ("Z87" marking) to protect
Eye and Face Protection Safety Goggles

against dust particles and

splashes.[6]

Face Shield

Recommended in addition to
safety goggles when there is a
significant risk of splashing,
such as during reconstitution

of larger quantities.[6]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Double
gloving is recommended for
added protection. Gloves must
be changed immediately after

any contact with the product.

[1](6]

Body Protection

Laboratory Coat

A standard, fully buttoned lab
coat is required to protect skin
and clothing.[6][7]

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling the lyophilized

powder to prevent inhalation.

[6]18]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical for maintaining the integrity of the peptide and ensuring

a safe laboratory environment.

Engineering Controls:

e Always handle Gp100 (25-33), human TFA inside a properly functioning chemical fume

hood to minimize inhalation of TFA vapors and peptide dust.[1]
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Handling Protocol:

o Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Have all necessary equipment, including vortex, sonicator (if needed), and
waste containers, readily available.

» Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves are
worn over the cuffs of the lab coat.[7]

» Equilibration: Allow the vial of lyophilized peptide to equilibrate to room temperature before
opening to prevent condensation of moisture, which can affect peptide stability.

e Reconstitution:
o Carefully remove the cap of the vial.
o Add the desired solvent slowly to the vial.

o Securely cap the vial and mix gently by vortexing or sonicating in a water bath to aid
dissolution. Avoid excessive heating.[6]

e Storage:

o Lyophilized Peptide: For long-term storage, keep the peptide at -20°C or colder in a tightly
sealed container, protected from light.[6][9]

o Peptide in Solution: It is not recommended to store peptides in solution for extended
periods. For best results, prepare single-use aliquots and store them frozen at -20°C or
-80°C to avoid repeated freeze-thaw cycles.[6][10]

Disposal Plan

All waste containing Gp100 (25-33), human TFA must be treated as chemical waste and
disposed of in accordance with federal, state, and local environmental regulations.[11]

Waste Segregation and Disposal Protocol:

e Solid Waste:
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o Place all contaminated solid waste, such as empty vials, pipette tips, and gloves, into a
designated, clearly labeled, and sealed hazardous waste container.

o If a spill of the lyophilized powder occurs, carefully sweep it up to avoid creating dust, and
place it in a sealed bag for disposal as chemical waste.[6]

e Liquid Waste:

o Collect all solutions containing the peptide in a designated, labeled, and sealed hazardous
waste container.

o Do not pour peptide solutions down the drain.[1][8]

e Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EH&S) department.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Gp100
(25-33), human TFA.
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Caption: Workflow for safe handling of Gp100 (25-33), human TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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